Cas no 1806546-22-4 (2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine)

• Product Name: 2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine
• CAS No: 1806546-22-4
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4801974
• Update Time: 2023-08-17

2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-3-4-5(7(10,11)12)1-2-16-6(4)8(13,14)15/h1-2H,3H2
• InChI Key： QLPDWWDUNJEQNZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=NC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3
• Topological Polar Surface Area: 12.9